Cas no 2411270-01-2 (N-[(2-Piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide)

• Product Name: N-[(2-Piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide
• CAS No: 2411270-01-2
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5930119
• PubChem ID: 154880209
• Update Time: 2025-06-09

N-[(2-Piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide
• EN300-7546135
• 2411270-01-2
• N-{[2-(piperidin-1-yl)phenyl]methyl}oxirane-2-carboxamide

• Inchi： 1S/C15H20N2O2/c18-15(14-11-19-14)16-10-12-6-2-3-7-13(12)17-8-4-1-5-9-17/h2-3,6-7,14H,1,4-5,8-11H2,(H,16,18)
• InChI Key： PCQXWUPZEFITRV-UHFFFAOYSA-N
• SMILES： O1CC1C(NCC1=CC=CC=C1N1CCCCC1)=O

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.9Ų

Additional information on N-[(2-Piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide

Professional Introduction to N-[(2-Piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide (CAS No. 2411270-01-2)

N-[(2-Piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2411270-01-2, belongs to a class of molecules that exhibit promising biological activities. The structural features of this compound, particularly its N-(2-piperidin-1-ylphenyl)methyl moiety and the presence of an oxirane ring, make it a valuable candidate for further exploration in drug discovery and development.

The oxirane ring, also known as an epoxide, is a key structural component that contributes to the reactivity and potential biological interactions of N-[(2-piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide. Epoxides are well-known for their ability to undergo various chemical transformations, including ring-opening reactions, which can be harnessed to create more complex molecular architectures. In the context of pharmaceuticals, such reactivity can be leveraged to develop novel drug candidates with tailored pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The presence of a piperidine ring in N-[(2-piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide not only enhances its molecular complexity but also contributes to its potential biological activity. Piperidine derivatives are widely recognized for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The combination of a piperidine moiety with an aromatic phenyl group and an oxirane ring suggests that this compound may exhibit multiple pharmacological targets.

In the realm of drug discovery, the synthesis and characterization of N-[(2-piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide have been subjects of considerable interest. The compound's structure allows for diverse functionalization strategies, enabling researchers to modify its properties for specific therapeutic applications. For instance, the oxirane ring can be selectively opened under controlled conditions to introduce new functional groups, thereby expanding the chemical space available for drug design.

One of the most compelling aspects of N-[(2-piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide is its potential as a scaffold for developing small-molecule drugs. The integration of multiple pharmacophoric elements within a single molecule can lead to compounds with enhanced binding affinity and selectivity towards biological targets. This concept aligns with the growing trend in drug discovery towards rational design and structure-based drug development.

Current research in the field has demonstrated that compounds containing oxirane rings can interact with biological macromolecules in unique ways. The ability of these molecules to undergo reversible binding interactions makes them particularly interesting for developing drugs that require tight control over their activity. This characteristic is particularly relevant for therapeutic applications where off-target effects need to be minimized.

The pharmaceutical industry has increasingly recognized the value of innovative chemical entities like N-[(2-piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are able to rapidly explore the chemical space and identify promising candidates for further development. The integration of high-throughput screening (HTS) technologies with advanced computational modeling has further accelerated this process, enabling more efficient identification of lead compounds.

In conclusion, N-[(2-piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.